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Compound of Interest

Compound Name:
N-(3-Hydroxybenzyl)adenosine-

15N,d2

Cat. No.: B15558768 Get Quote

An In-depth Technical Guide to the Chemical Properties of N-(3-Hydroxybenzyl)adenosine-
15N,d2

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-Hydroxybenzyl)adenosine-15N,d2 is a stable isotope-labeled analog of N-(3-

Hydroxybenzyl)adenosine, a derivative of the endogenous nucleoside adenosine. This

document provides a comprehensive overview of its chemical properties, methodologies for its

application in research, and its role in studying adenosinergic signaling pathways. The

incorporation of ¹⁵N and deuterium labels makes it a valuable tool for quantitative analysis and

metabolic studies, particularly in the fields of pharmacology and drug development.

Chemical and Physical Properties
The chemical properties of N-(3-Hydroxybenzyl)adenosine-15N,d2 are primarily derived from

its parent compound, with the key difference being the increased molecular weight due to

isotopic labeling. This labeling provides a distinct mass signature for detection in mass

spectrometry-based assays.

Table 1: General Properties of N-(3-Hydroxybenzyl)adenosine
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Property Value

CAS Number 110505-76-5[1]

Molecular Formula C₁₇H₁₉N₅O₅[1]

Molecular Weight 373.36 g/mol

Table 2: Isotopic Labeling Details

Isotope Number of Labeled Atoms Location of Label

¹⁵N
To be specified by

manufacturer
Typically in the purine ring

²H (Deuterium) 2
To be specified by

manufacturer

Table 3: Physicochemical Properties of N-(3-Hydroxybenzyl)adenosine-15N,d2 (Predicted)

Property Value Notes

Molecular Weight Approx. 376.38 g/mol

Calculated based on the

addition of one ¹⁵N and two ²H

atoms. The exact mass will

depend on the specific labeling

pattern.

Appearance White to off-white solid
Inferred from related

adenosine analogs.

Solubility
Soluble in DMSO and

methanol

Inferred from related

adenosine analogs.

Stability
Stable under recommended

storage conditions

Store at -20°C for long-term

stability.

Role in Research and Drug Development
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Stable isotope-labeled compounds like N-(3-Hydroxybenzyl)adenosine-15N,d2 are crucial

tools in biomedical research.[2][3] They serve as internal standards in quantitative mass

spectrometry assays, enabling precise measurement of the unlabeled analyte in biological

samples.[4] This is particularly important for pharmacokinetic and metabolic studies in drug

development.

Experimental Workflow: Quantitative Analysis using LC-
MS/MS
The following diagram illustrates a typical workflow for using N-(3-Hydroxybenzyl)adenosine-
15N,d2 as an internal standard in a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) experiment.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., plasma, tissue)

Spike with N-(3-Hydroxybenzyl)adenosine-15N,d2 (Internal Standard)

Protein Precipitation & Extraction

Liquid Chromatography Separation

Tandem Mass Spectrometry Detection

Quantification of Analyte and Internal Standard

Ratio Calculation and Concentration Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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